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Compound of Interest

Compound Name: C646

Cat. No.: B1668185

C646 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the chemical stability and long-term storage of C646, a potent and
selective p300/CBP histone acetyltransferase (HAT) inhibitor. Adherence to these guidelines is
critical for ensuring experimental reproducibility and obtaining reliable results.

Frequently Asked Questions (FAQS)

Q1: How should | store C646 powder upon receipt?

Al: Solid C646 powder should be stored at -20°C under desiccating conditions. When stored
correctly, the powder is stable for up to three years.[1][2][3] It is typically shipped at ambient
temperatures, but long-term storage requires colder and drier conditions to maintain stability.

Q2: What is the best solvent for C646, and how do | prepare a stock solution?

A2: C646 is highly soluble in Dimethyl Sulfoxide (DMSO).[4] Solubility in DMSO can range from
11 mg/mL to 50 mg/mL.[1][5] To prepare a stock solution, dissolve the C646 powder in fresh,
anhydrous DMSO.[1] It is crucial to use fresh DMSO as it is hygroscopic and absorbed
moisture can reduce the solubility of C646.[1] For enhanced solubility, gentle warming to 37°C
or brief ultrasonication may be applied.[4][6]

Q3: How should | store C646 stock solutions?
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A3: For long-term storage, stock solutions in DMSO should be aliquoted into small, single-use
volumes to avoid repeated freeze-thaw cycles and stored at -80°C.[1][2] Under these
conditions, the solution can be stable for at least one year.[1][2] For shorter-term storage,
aliquots can be kept at -20°C for up to one to three months.[1][3] Avoid storing agqueous
dilutions for more than a day.[5]

Q4: Is C646 sensitive to light?

A4: Yes. While specific photostability data is limited in the provided results, general laboratory
practice for compounds with complex aromatic structures, like C646, is to protect them from
light.[7] Store both the solid compound and its solutions in amber vials or tubes wrapped in foll
to prevent potential photodegradation.

Q5: How many times can | freeze and thaw my C646 stock solution?

A5: It is strongly recommended to avoid repeated freeze-thaw cycles.[1][3] Aliquoting the stock
solution into single-use volumes upon preparation is the best practice to maintain its integrity
and activity. Each freeze-thaw cycle increases the risk of degradation and precipitation.

Data Summary Tables

Table 1. Recommended Storage Conditions
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F Storage Recommended Key
orm
Temperature Duration Considerations
Store under
Solid Powder -20°C Up to 3 years[1][2][3] desiccating
conditions.
Recommended for
Stock Solution (in long-term storage.
-80°C Up to 1 year[1][2] i
DMSO) Avoid freeze-thaw
cycles.[1]
Stock Solution (in Suitable for short-term
-20°C 1 to 3 months[1][3] ] ]
DMSO) working aliquots.
] Not recommended (>1  Prepare fresh for each
Aqueous Solution 4°C

day)[5]

experiment.

Table 2: Solubility Profile

Solvent Reported Solubility Notes

Use fresh, anhydrous DMSO.
DMSO 11 mg/mL - 50 mg/mL][1][3][5] Heating or sonication can aid

dissolution.[1][4][6]

Requires sonication for
Ethanol =>3.29 mg/mL[4]

dissolution.

Dimethylformamide (DMF)

~1.5 mg/mL[5]

Aqueous Buffers

Sparingly soluble[5]

First dissolve in DMSO, then
dilute with buffer. Prepare
fresh.[5]

Troubleshooting Guide

Issue 1: Inconsistent or weaker-than-expected results in cell-based assays.

e Possible Cause: Degradation of C646 stock solution.
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e Troubleshooting Steps:

o Verify Storage: Confirm that your stock solution has been stored at -80°C and that the
number of freeze-thaw cycles has been minimized.

o Prepare Fresh Solution: If the stock is old or has been handled improperly, prepare a new
stock solution from the solid powder.

o Run a Control: Use a fresh aliquot of C646 alongside your current working stock in a
simple, well-established assay (e.g., measuring histone H3 acetylation) to compare
activity.

Issue 2: Precipitate observed in the stock solution upon thawing.

e Possible Cause: The concentration of the stock solution may be too high, or the compound is
coming out of solution due to absorbed moisture in the DMSO or improper thawing.

e Troubleshooting Steps:

o Gentle Re-dissolving: Warm the tube to 37°C for 10 minutes and vortex gently to try and
re-dissolve the precipitate.[6]

o Check DMSO Quality: Ensure you are using high-purity, anhydrous DMSO. Moisture can
significantly reduce solubility.[1]

o Centrifugation: Before taking your desired volume for an experiment, centrifuge the vial to
pellet any undissolved precipitate and carefully pipette the supernatant. Note that this will
lower the effective concentration of your solution.

o Prepare a Lower Concentration Stock: If precipitation is a recurring issue, consider
preparing a new stock solution at a slightly lower concentration.

Issue 3: High background or off-target effects observed at higher concentrations.

o Possible Cause: While C646 is selective for p300/CBP, at higher concentrations, it may
exhibit off-target effects.[8] One study found that at concentrations of 7 uM and higher, C646
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can also inhibit histone deacetylases (HDACs), which could lead to counterintuitive results
like increased histone acetylation.[3][9]

e Troubleshooting Steps:

o Perform a Dose-Response Curve: Titrate C646 in your assay to determine the optimal
concentration that inhibits p300/CBP activity without causing significant off-target effects.

o Review Literature: Check published studies for your specific cell line or experimental
system to find the commonly used concentration range for C646.

o Include Specificity Controls: If possible, use other, structurally different p300/CBP
inhibitors or perform genetic knockdown of p300/CBP to confirm that the observed
phenotype is specifically due to p300/CBP inhibition.

Visualized Workflows and Pathways
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Caption: C646 competitively inhibits the p300/CBP HAT enzyme, preventing histone
acetylation.
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Caption: Recommended workflow for handling C646 from receipt to experimental use.
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Experimental Protocols

Protocol 1: Preparation and Storage of C646 Stock Solution

This protocol outlines the standard procedure for preparing a 10 mM stock solution of C646 in
DMSO.

Materials:

e C646 powder (MW: 445.42 g/mol )

e High-purity, anhydrous DMSO[1]

o Sterile, amber microcentrifuge tubes or clear tubes to be wrapped in aluminum foll
o Calibrated analytical balance

o Pipettes and sterile tips

Procedure:

o Pre-Equilibration: Before opening, allow the vial of C646 powder to equilibrate to room
temperature for 15-20 minutes. This prevents condensation of atmospheric moisture onto the
cold powder.

e Weighing: In a fume hood or designated weighing station, carefully weigh out the desired
amount of C646 powder. For 1 mL of a 10 mM stock solution, you will need 4.45 mg of C646.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the C646 powder. For the
example above, add 1 mL of DMSO.

e Solubilization: Vortex the solution gently until the powder is completely dissolved. If needed,
you can warm the solution briefly at 37°C or place it in an ultrasonic bath for a few minutes to
aid dissolution.[6] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting: Dispense the stock solution into small, single-use aliquots (e.g., 10-20 pL) in
sterile, light-protected tubes. This is the most critical step to prevent degradation from
repeated freeze-thaw cycles.[1]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1668185?utm_src=pdf-body
https://www.benchchem.com/product/b1668185?utm_src=pdf-body
https://www.benchchem.com/product/b1668185?utm_src=pdf-body
https://www.selleckchem.com/products/c646.html
https://www.benchchem.com/product/b1668185?utm_src=pdf-body
https://www.benchchem.com/product/b1668185?utm_src=pdf-body
https://www.benchchem.com/product/b1668185?utm_src=pdf-body
https://www.benchchem.com/product/b1668185?utm_src=pdf-body
https://www.apexbt.com/downloader/document/B1577/Datasheet.pdf
https://www.selleckchem.com/products/c646.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Storage: Label the aliquots clearly with the compound name, concentration, and date. For
long-term storage (up to 1 year), immediately place the aliquots in a -80°C freezer.[1][2] For
short-term use, store at -20°C for up to 1-3 months.[1]

Critical Considerations:
e Always use fresh, high-quality anhydrous DMSO to avoid solubility issues.[1]
¢ Protect the solid compound and solutions from light at all stages.

o Never use a stock solution that has been repeatedly frozen and thawed. Prepare single-use
aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668185#c646-chemical-stability-and-long-term-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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